Cas no 2970-85-6 (Benzenemethanol, α-[(dimethylamino)methyl]-3-methyl-)

• Product Name: Benzenemethanol, α-[(dimethylamino)methyl]-3-methyl-
• CAS No: 2970-85-6
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 5280763
• PubChem ID: 61761464
• Update Time: 2025-08-05

Benzenemethanol, α-[(dimethylamino)methyl]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, α-[(dimethylamino)methyl]-3-methyl-

• Inchi： 1S/C11H17NO/c1-9-5-4-6-10(7-9)11(13)8-12(2)3/h4-7,11,13H,8H2,1-3H3
• InChI Key： MWZGGBLWOOVGBW-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(C)C=1)(O)CN(C)C

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 23.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on Benzenemethanol, α-[(dimethylamino)methyl]-3-methyl-

Benzenemethanol, α-[(dimethylamino)methyl]-3-methyl- (CAS No. 2970-85-6): A Comprehensive Overview

Benzenemethanol, α-[(dimethylamino)methyl]-3-methyl- (CAS No. 2970-85-6) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as 3-Methylbenzyl alcohol, α-(dimethylaminomethyl)-, is characterized by its unique structural features and diverse applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

The molecular formula of Benzenemethanol, α-[(dimethylamino)methyl]-3-methyl- is C11H17NO, and it has a molecular weight of 179.25 g/mol. The compound consists of a benzene ring substituted with a methyl group at the 3-position and a methanol group at the 1-position. Additionally, the methanol group is further substituted with a dimethylaminomethyl group at the α-position. This intricate structure imparts unique chemical and physical properties to the compound.

In terms of physical properties, Benzenemethanol, α-[(dimethylamino)methyl]-3-methyl- is a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The compound exhibits moderate stability under standard laboratory conditions but can be sensitive to strong acids and bases.

The synthesis of Benzenemethanol, α-[(dimethylamino)methyl]-3-methyl- can be achieved through various routes. One common method involves the reaction of 3-methylbenzyl chloride with dimethylamine in the presence of a suitable base such as sodium hydride or potassium tert-butoxide. The resulting intermediate is then hydrolyzed to form the desired alcohol. Another approach involves the reduction of 3-methylbenzaldehyde with sodium borohydride followed by N-methylation using formaldehyde and dimethylamine.

Benzenemethanol, α-[(dimethylamino)methyl]-3-methyl- has been extensively studied for its biological activities. Recent research has highlighted its potential as a bioactive molecule with various therapeutic applications. For instance, studies have shown that this compound exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated neuroprotective effects by reducing oxidative stress and promoting neuronal survival in in vitro models.

In the pharmaceutical industry, Benzenemethanol, α-[(dimethylamino)methyl]-3-methyl- is being explored as a lead compound for the development of new drugs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. Its ability to cross the blood-brain barrier and modulate key signaling pathways makes it an attractive candidate for further investigation.

Beyond its therapeutic potential, Benzenemethanol, α-[(dimethylamino)methyl]-3-methyl- has found applications in other areas of chemistry and materials science. For example, it can be used as a building block for the synthesis of more complex molecules with specific functionalities. Its reactivity and versatility make it a valuable intermediate in organic synthesis.

In conclusion, Benzenemethanol, α-[(dimethylamino)methyl]-3-methyl- (CAS No. 2970-85-6) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique structural features and biological activities make it an important molecule for further study and development. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly significant role in various scientific disciplines.